BE“GH@ Methodological & Application

Check Availability & Pricing

Commercial Suppliers and Application Notes for
11(E),15(Z)-10-KODE

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

10-Oxo0-11(E),15(2)-
Compound Name:
octadecadienoic acid

Cat. No.: B15546794

For Researchers, Scientists, and Drug Development Professionals

This document provides a summary of commercial suppliers for 11(E),15(Z)-10-KODE, also
known as 10-Oxo0-11(E),15(Z)-octadecadienoic acid, and offers detailed application notes
and protocols based on available research for structurally related compounds. Due to limited
specific data on 11(E),15(Z)-10-KODE, this guide leverages information from similar molecules
to suggest potential research applications and methodologies.

Commercial Suppliers

11(E),15(Z)-10-KODE is a specialized biochemical available from a select number of suppliers
for research purposes. The product is typically supplied in a solution and requires storage in a

freezer.
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Note: This product is intended for Research Use Only and is not for diagnostic or in vivo
applications.

Application Notes

While specific biological activities of 11(E),15(Z)-10-KODE are not extensively documented in
publicly available literature, its structural similarity to other oxo-fatty acids suggests potential
roles in cellular signaling. A closely related compound, 13-0x0-9(Z),11(E),15(2)-
octadecatrienoic acid (13-oxo0-OTA), has been identified as an activator of Peroxisome
Proliferator-Activated Receptor y (PPARY).[4][5] PPARYy is a key regulator of adipogenesis,
glucose metabolism, and inflammation. Therefore, it is hypothesized that 11(E),15(Z)-10-KODE
may also function as a PPARYy agonist.

Potential Research Applications:
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e Metabolic Disease Research: Investigating the effects on adipocyte differentiation, glucose
uptake in fat cells, and insulin sensitivity.

 Inflammation Studies: Exploring the potential anti-inflammatory properties through PPARYy-
mediated pathways.

» Drug Discovery: Screening for novel agonists of PPARYy for the development of therapeutics
for type 2 diabetes and other metabolic disorders.

Experimental Protocols

The following protocols are based on methodologies used for the study of the related
compound, 13-o0xo-OTA, and can be adapted for the investigation of 11(E),15(Z)-10-KODE.

Protocol 1: In Vitro Adipocyte Differentiation Assay

Objective: To determine the effect of 11(E),15(2)-10-KODE on the differentiation of pre-
adipocytes into mature adipocytes.

Methodology:

Cell Culture: Culture 3T3-L1 pre-adipocytes in Dulbecco's Modified Eagle's Medium (DMEM)
supplemented with 10% fetal bovine serum (FBS) and antibiotics.

« Induction of Differentiation: Once confluent, induce differentiation by treating the cells with a
differentiation cocktail containing 0.5 mM 3-isobutyl-1-methylxanthine (IBMX), 1 uM
dexamethasone, and 10 pg/mL insulin in DMEM with 10% FBS.

e Treatment: Concurrently, treat cells with varying concentrations of 11(E),15(2)-10-KODE
(e.g., 1, 10, 25 pM) or a vehicle control (e.g., DMSO). A known PPARYy agonist, such as
rosiglitazone, should be used as a positive control.

e Maturation: After 48 hours, replace the induction medium with DMEM containing 10% FBS
and 10 pg/mL insulin, along with the respective treatments. Culture for an additional 4-6
days, replacing the medium every 2 days.

» Staining and Quantification: Stain the mature adipocytes with Oil Red O to visualize lipid
droplet accumulation. Quantify the stained lipid by extracting the dye with isopropanol and
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measuring the absorbance at 520 nm.

Protocol 2: PPARY Transactivation Assay

Objective: To assess the ability of 11(E),15(Z)-10-KODE to activate the PPARY receptor.
Methodology:

e Cell Line: Use a reporter cell line, such as HEK293 cells, transiently co-transfected with a
PPARYy expression vector and a luciferase reporter plasmid containing PPAR response
elements (PPRES) in the promoter region.

o Treatment: Seed the transfected cells in a 96-well plate and treat with a range of
concentrations of 11(E),15(2)-10-KODE (e.g., 0.1 to 100 uM), a vehicle control, and a
positive control (rosiglitazone).

¢ Incubation: Incubate the cells for 24 hours.

e Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer
according to the manufacturer's instructions.

» Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., -
galactosidase) to account for transfection efficiency.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the hypothesized signaling pathway for 11(E),15(2)-10-KODE
based on the known activity of a related compound and a general workflow for its investigation.
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Caption: Hypothesized PPARY signaling pathway for 11(E),15(Z)-10-KODE.
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Caption: General experimental workflow for investigating 11(E),15(Z)-10-KODE.

Quantitative Data
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Specific quantitative data for the biological activity of 11(E),15(Z)-10-KODE is not readily
available. The table below is provided as a template for researchers to populate with their
experimental data. For reference, data for the related compound 13-o0xo0-OTA could be included
here with clear notation of the different compound.

Parameter Cell Line Value Reference

EC50 (PPARY

o HEK293 Data not available
Activation)
Optimal Concentration
(Adipocyte 3T3-L1 Data not available
Differentiation)
IC50 (if applicable) Specify Data not available

Researchers are encouraged to perform dose-response studies to determine the optimal
concentrations for their specific experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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kode]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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